Cas no 2876-22-4 (1-Phenazinamine)

• Product Name: 1-Phenazinamine
• CAS No: 2876-22-4
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• MDL: MFCD00705275
• CID: 915196
• PubChem ID: 76138
• Update Time: 2025-04-19

1-Phenazinamine Chemical and Physical Properties

Names and Identifiers

• 1-Phenazinamine
• 1-PHENAZINEAMINE
• phenazin-1-amine
• phenazin-1-ylamine
• 1-Aminophenazine
• 1-Phenazinamine (9CI)
• CCRIS 3021
• Phenazine, 1-amino-
• BS-16878
• 2876-22-4
• SCHEMBL252368
• DTXSID901315538
• CS-0081108
• 1-amino phenazine
• N13381
• NS00050099
• QWUFXJHVFNRNCU-UHFFFAOYSA-
• aminophenazine
• DB-121450
• EINECS 220-719-5
• Phenazin-1(5H)-imine
• Q98GLL9GUC
• DTXSID50182941
• AKOS003625448
• CAA87622
• MFCD00705275
• 755710-53-3
• SCHEMBL2293195
• InChI=1/C12H9N3/c13-8-4-3-7-11-12(8)15-10-6-2-1-5-9(10)14-11/h1-7H,13H2
• 1,5-dihydrophenazin-1-imine

• MDL： MFCD00705275
• Inchi： 1S/C12H9N3/c13-8-4-3-7-11-12(8)15-10-6-2-1-5-9(10)14-11/h1-7H,13H2
• InChI Key： QWUFXJHVFNRNCU-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C2C=CC=C(C=12)N

Computed Properties

• Exact Mass: 195.07977
• Monoisotopic Mass: 195.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 2

Experimental Properties

• Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 201-290 ºC
• Boiling Point: 321.89°C (rough estimate)
• Flash Point: 245.4°C
• Refractive Index: 1.6990 (estimate)
• Solubility: Almost insoluble (0.015 g/l) (25 º C),
• PSA: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines